4-Ethylphenol
4-Ethylphenol
4-ethylphenol is a member of the class of phenols carrying an ethyl substituent at position 4. It has a role as a fungal xenobiotic metabolite.
4-Ethylphenol is a natural product found in Brettanomyces anomalus, Gossypium hirsutum, and other organisms with data available.
4-Ethylphenol is found in arabica coffee. 4-Ethylphenol (4-EP) is a phenolic compound produced in wine and beer by the spoilage yeast Brettanomyces. (Wikipedia) 4-Ethylphenol belongs to the family of Phenols and Derivatives. These are compounds containing a phenol moiety, which is a benzene bearing an hydroxyl group.
4-Ethylphenol is a metabolite found in or produced by Saccharomyces cerevisiae.
4-Ethylphenol is a natural product found in Brettanomyces anomalus, Gossypium hirsutum, and other organisms with data available.
4-Ethylphenol is found in arabica coffee. 4-Ethylphenol (4-EP) is a phenolic compound produced in wine and beer by the spoilage yeast Brettanomyces. (Wikipedia) 4-Ethylphenol belongs to the family of Phenols and Derivatives. These are compounds containing a phenol moiety, which is a benzene bearing an hydroxyl group.
4-Ethylphenol is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
123-07-9
VCID:
VC20863538
InChI:
InChI=1S/C8H10O/c1-2-7-3-5-8(9)6-4-7/h3-6,9H,2H2,1H3
SMILES:
CCC1=CC=C(C=C1)O
Molecular Formula:
C8H10O
Molecular Weight:
122.16 g/mol
4-Ethylphenol
CAS No.: 123-07-9
Cat. No.: VC20863538
Molecular Formula: C8H10O
Molecular Weight: 122.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-ethylphenol is a member of the class of phenols carrying an ethyl substituent at position 4. It has a role as a fungal xenobiotic metabolite. 4-Ethylphenol is a natural product found in Brettanomyces anomalus, Gossypium hirsutum, and other organisms with data available. 4-Ethylphenol is found in arabica coffee. 4-Ethylphenol (4-EP) is a phenolic compound produced in wine and beer by the spoilage yeast Brettanomyces. (Wikipedia) 4-Ethylphenol belongs to the family of Phenols and Derivatives. These are compounds containing a phenol moiety, which is a benzene bearing an hydroxyl group. 4-Ethylphenol is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 123-07-9 |
| Molecular Formula | C8H10O |
| Molecular Weight | 122.16 g/mol |
| IUPAC Name | 4-ethylphenol |
| Standard InChI | InChI=1S/C8H10O/c1-2-7-3-5-8(9)6-4-7/h3-6,9H,2H2,1H3 |
| Standard InChI Key | HXDOZKJGKXYMEW-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)O |
| Canonical SMILES | CCC1=CC=C(C=C1)O |
| Boiling Point | 217.9 °C 218.00 to 219.00 °C. @ 760.00 mm Hg |
| Colorform | COLORLESS OR WHITE NEEDLES; TEND TO YELLOW ON EXPOSURE TO LIGHT |
| Flash Point | 104 °C 219 °F (104 °C) (Open Cup) |
| Melting Point | 46 °C 44.00 to 46.00 °C. @ 760.00 mm Hg |
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